Cas no 1261396-31-9 (Ropinirole-d7 Hydrochloride)

• Product Name: Ropinirole-d7 Hydrochloride
• CAS No: 1261396-31-9
• MF: C₁₆H₂₅ClN₂O
• MW: 303.878635168076
• CID: 1066939
• PubChem ID: 49849863
• Update Time: 2025-06-11

Ropinirole-d7 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H7]-Ropinirole hydrochloride
• Ropinirole-d7 Hydrochloride
• 4-(2-{Propyl[(²H₇)propyl]amino}ethyl)-1,3-dihydro-2H-indol-2-one hydrochloride (1:1)
• Ropinirole - d7
• Ropinirole-d7 (hydrochloride)
• 1261396-31-9
• Ropinirole-D7 hydrochloride; Ropinirole-D7 hydrochloride (N-propyl D7); 4-[2-[1,1,2,2,3,3,3-Heptadeuteriopropyl(propyl)amino]ethyl]-1,3-dihydro-2H-indol-2-one hydrochloride
• 4-[2-[1,1,2,2,3,3,3-heptadeuteriopropyl(propyl)amino]ethyl]-1,3-dihydroindol-2-one;hydrochloride
• Ropinirole-d7 HCl
• CS-0033100
• HY-B0623AS1
• AKOS025147396
• Ropinirole-d7
• DA-77529

• Inchi： 1S/C16H24N2O.ClH/c1-3-9-18(10-4-2)11-8-13-6-5-7-15-14(13)12-16(19)17-15;/h5-7H,3-4,8-12H2,1-2H3,(H,17,19);1H/i1D3,3D2,9D2;
• InChI Key： XDXHAEQXIBQUEZ-DWPKPNNESA-N
• SMILES： Cl.O=C1CC2=C(C=CC=C2CCN(CCC)C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N1

Computed Properties

• Exact Mass: 303.2094783g/mol
• Monoisotopic Mass: 303.2094783g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on Ropinirole-d7 Hydrochloride

Comprehensive Overview of Ropinirole-d7 Hydrochloride (CAS No. 1261396-31-9): Applications and Analytical Insights

Ropinirole-d7 Hydrochloride (CAS No. 1261396-31-9) is a deuterium-labeled analog of the widely used dopamine agonist Ropinirole. This stable isotope-labeled compound plays a pivotal role in pharmaceutical research, particularly in quantitative mass spectrometry and drug metabolism studies. The incorporation of seven deuterium atoms (d7) enhances its utility as an internal standard, minimizing interference from endogenous compounds and improving analytical accuracy.

The growing demand for isotope-labeled pharmaceuticals like Ropinirole-d7 Hydrochloride reflects broader trends in precision medicine and personalized therapeutics. Researchers frequently search for "deuterated drug advantages" or "how deuterium affects pharmacokinetics," underscoring the compound's relevance in modern drug development. Its application extends to Parkinson's disease research, where Ropinirole itself is a first-line treatment for motor symptoms.

From a synthetic chemistry perspective, CAS No. 1261396-31-9 represents a technical achievement in selective deuterium incorporation. The hydrochloride salt form ensures stability and solubility—critical factors addressed in queries like "why use hydrochloride salts in APIs." Analytical laboratories prioritize this compound for LC-MS/MS method development, especially when investigating dopamine receptor agonist therapies.

Emerging discussions about deuterium in drug design (often called "deuterium switching") highlight how compounds like Ropinirole-d7 Hydrochloride contribute to extended half-life studies. This aligns with frequent searches on "improving drug metabolic stability" and "isotope effects on CYP450 metabolism." The pharmaceutical industry's focus on bioanalytical method validation further drives demand for high-purity deuterated standards.

Quality considerations for 1261396-31-9 include isotopic purity (>98% d7) and chromatographic performance—topics frequently explored in scientific forums. The compound's spectral properties (e.g., characteristic mass shifts in MS analysis) make it invaluable for distinguishing parent drug signals in complex biological matrices. Such applications respond to common researcher questions about "internal standard selection criteria for LC-MS."

Regulatory perspectives increasingly emphasize accurate drug quantification in clinical trials, where Ropinirole-d7 Hydrochloride serves as a gold-standard reference material. Its use addresses FDA/EMA guidelines requiring validated bioanalytical methods—a hot topic in "regulatory compliance for pharmacokinetic studies" discussions. The deuterium labeling pattern specifically avoids metabolic exchange positions, ensuring reliable data in long-term studies.

Future applications may explore neuropharmacology mechanism studies leveraging this compound's ability to track drug-receptor interactions. With growing interest in "dopaminergic pathway modulation" and "non-motor symptoms in Parkinson's," Ropinirole-d7 Hydrochloride remains at the forefront of neurological research tools. Its synthesis and characterization also contribute to broader deuterated compound libraries for high-throughput screening.